1,3-dimethyl-4-(pyrrolidin-3-yloxy)-1H-pyrazole

• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 1,3-dimethyl-4-pyrrolidin-3-yloxypyrazole
• InChI: InChI=1S/C9H15N3O/c1-7-9(6-12(2)11-7)13-8-3-4-10-5-8/h6,8,10H,3-5H2,1-2H3
• InChI Key: SVDRCEYYJMGYEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1OC2CCNC2)C

Description

1,3-dimethyl-4-(pyrrolidin-3-yloxy)-1H-pyrazole (Molecular Formula: C9H15N3) is a synthetic heterocyclic compound based on a pyrazole core substituted with a pyrrolidin-3-yloxy group . Pyrazole derivatives are recognized as a "biologically privileged" scaffold in medicinal chemistry, with a vast spectrum of documented therapeutic potentials . While specific biological data for this compound is limited in the public domain, its structural features align with those of extensively researched bioactive molecules. The core pyrazole structure is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, which is a fundamental building block found in several marketed drugs and compounds with reported antibacterial, anticancer, antifungal, and anti-inflammatory activities . The mechanism of action for pyrazole-based compounds can be target-specific. For instance, some dimethylpyrazole derivatives are known to function as nitrification inhibitors in agricultural research by acting as copper chelators, thereby inhibiting the ammonia monooxygenase enzyme in soil bacteria . In biomedical contexts, such molecules are frequently investigated for their ability to interact with enzymatic active sites; molecular docking studies of similar pyrazole compounds have demonstrated strong binding affinities to various therapeutically relevant targets, such as bacterial dihydrofolate reductase (DHFR) and penicillin-binding proteins . This compound is offered exclusively For Research Use Only. It is intended for utilization in chemical synthesis, method development, and biological screening in laboratory settings. It is not intended for diagnostic, therapeutic, or any human use.

Preparation Methods

Detailed Synthetic Procedure for 1,3-Dimethyl-1H-Pyrazole-4-Carboxylic Acid

Step	Reagents and Conditions	Description	Yield/Purity
1	Ethyl acetoacetate (600 kg), triethyl orthoformate (900 kg), acetic anhydride (800-1000 kg); heat to 110-120 °C for 4 hours reflux	Condensation and cyclization to form intermediate compound A	~97.5-98.5% purity; ~853-857 kg obtained
2	Compound A (~900 kg), 40% methylhydrazine aqueous solution (500 kg), sodium hydroxide (30 kg), toluene (600 L); cool to 8-10 °C, stir and react at 10-20 °C for 1 hour	Reaction to form compound B, a pyrazole derivative	Supernatant containing compound B isolated
3	Compound B solution and 15% hydrochloric acid (volume ratio 2:1.3-1.5); heat to 85-90 °C, stir, centrifuge, and dry	Acidification and isolation of 1,3-dimethyl-1H-pyrazole-4-carboxylic acid	Final product isolated after drying

This method offers advantages such as high purity and scalability, suitable for industrial production.

Representative Synthetic Route for (R)-1,3-Dimethyl-4-(pyrrolidin-3-yloxy)-1H-pyrazole

Based on available chemical supplier data and literature, the synthesis can be summarized as follows:

Step	Reagents and Conditions	Description
1	Synthesis of 1,3-dimethyl-4-hydroxy-1H-pyrazole intermediate	Prepared via condensation and cyclization from ethyl acetoacetate derivatives
2	Reaction of 1,3-dimethyl-4-hydroxy-pyrazole with (R)-pyrrolidin-3-ol or its activated derivative (e.g., tosylate) under basic conditions	Formation of the ether linkage at the 4-position
3	Purification and chiral resolution if necessary	Isolation of (R)-enantiomer with high optical purity

This approach is consistent with methodologies used for similar heterocyclic ethers and is supported by synthetic strategies documented in medicinal chemistry research.

Analytical and Research Data

While specific detailed experimental data for this compound are sparse, related pyrazole derivatives have been extensively characterized using:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm substitution patterns and stereochemistry.
• Mass Spectrometry (MS): To verify molecular weight and purity.
• High-Performance Liquid Chromatography (HPLC): For purity and enantiomeric excess.
• Infrared (IR) Spectroscopy: To identify functional groups.

In antimicrobial and pharmacological research, pyrazole derivatives with pyrrolidinyl ether substituents have shown promising biological activity, indicating the importance of precise synthetic control.

Summary Table of Preparation Methods

Preparation Step	Key Reagents	Conditions	Outcome	Reference
Condensation and cyclization to 1,3-dimethyl-1H-pyrazole core	Ethyl acetoacetate, triethyl orthoformate, acetic anhydride	110-120 °C, reflux, 4 h	Compound A intermediate
Reaction with methylhydrazine	Methylhydrazine, sodium hydroxide, toluene	8-20 °C, 1 h	Compound B, pyrazole derivative
Acidification and isolation	Hydrochloric acid (15%)	85-90 °C, stirring	1,3-dimethyl-1H-pyrazole-4-carboxylic acid
Introduction of pyrrolidin-3-yloxy group	(R)-pyrrolidin-3-ol or derivative	Basic conditions, nucleophilic substitution	1,3-dimethyl-4-(pyrrolidin-3-yloxy)-1H-pyrazole

Chemical Reactions Analysis

Types of Reactions

®-1,3-Dimethyl-4-(pyrrolidin-3-yloxy)-1H-pyrazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to yield reduced forms of the compound.

Substitution: Nucleophilic substitution reactions can occur at the pyrrolidine ring, where nucleophiles replace the pyrrolidin-3-yloxy group under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Hydrogen gas, palladium catalyst

Substitution: Nucleophiles such as amines or thiols

Major Products Formed

The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted compounds with various functional groups replacing the pyrrolidin-3-yloxy group.

Scientific Research Applications

Potential Applications

• Pharmaceuticals The compound may serve as a lead in drug development, particularly for targeting inflammatory diseases or infections due to its biological activity.
• Agriculture It can also be explored as an agrochemical because pyrazole derivatives have insecticidal and fungicidal properties.

Interaction Studies

Interaction studies focus on understanding how 1,3-dimethyl-4-(pyrrolidin-3-yloxy)-1H-pyrazole interacts with biological targets, which is crucial for optimizing its pharmacological profile and understanding its therapeutic potential. These studies include:

• Evaluating binding affinities
• Assessing efficacy
• Examining selectivity towards different enzymes or receptors

Structural Analogues

Several compounds share structural similarities with 1,3-dimethyl-4-(pyrrolidin-3-yloxy)-1H-pyrazole. Examples include:

• 3-Methyl-1H-pyrazole, which contains a methyl group at position 3 and is used in pharmaceuticals.
• 4-Amino-1H-pyrazole, which has an amino group at position 4, enhancing its reactivity and potential as a drug candidate.
• 5-Methyl-4-(pyrrolidin-3-yloxy)-1H-pyrazole, which has a similar pyrrolidine attachment but different methylation, potentially leading to unique biological activity.

Mechanism of Action

The mechanism of action of ®-1,3-Dimethyl-4-(pyrrolidin-3-yloxy)-1H-pyrazole involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator of these targets, modulating various biochemical pathways. For example, it may inhibit the activity of certain kinases, leading to altered cellular signaling and effects on cell growth and proliferation .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities	Reference
1,3-Dimethyl-4-(pyrrolidin-3-yloxy)-1H-pyrazole	1-Me, 3-Me, 4-(pyrrolidin-3-yloxy)	C₉H₁₅N₃O	181.24	Potential hydrogen bonding; flexibility
1,3,5-Trimethyl-4-(pyrrolidin-3-yloxy)-1H-pyrazole	1-Me, 3-Me, 5-Me, 4-(pyrrolidin-3-yloxy)	C₁₀H₁₇N₃O	195.26	Increased lipophilicity; steric hindrance
1-Phenyl-3-(pyren-1-yl)-1H-pyrazole	1-Ph, 3-(pyrenyl)	C₂₄H₁₆N₂	332.40	Fluorescence; π-π stacking interactions
3-(3',4',5'-Trimethoxyphenyl)-4-aryl-1H-pyrazoles	3-(trimethoxyphenyl), 4-aryl	Varies	~350–400	Anticancer (IC₅₀: 0.05–4.5 nM)
1-(4-Methylphenyl)-3-phenyl-4-[3-(2-thienyl)-2-pyrazolin-5-yl]-1H-pyrazole	4-(thienyl-pyrazolinyl)	C₂₁H₁₈N₄S	358.46	Anti-malarial (70% suppression)

Key Observations:

Aromatic substituents (e.g., pyrenyl in , trimethoxyphenyl in ) enable π-π interactions with biological targets, a feature absent in the pyrrolidin-3-yloxy group.

Functional Group Impact: The pyrrolidin-3-yloxy group provides a hydrogen-bond acceptor (ether oxygen), which may enhance binding to enzymes or receptors compared to non-polar substituents like methyl or phenyl . Thienyl and trimethoxyphenyl groups in anti-malarial/anticancer derivatives () introduce electron-rich regions for target engagement, contrasting with the moderate polarity of pyrrolidine-ether.

Biological Activity: Pyrazole derivatives with aryl/heteroaryl groups (e.g., trimethoxyphenyl, thienyl) show potent antiproliferative (IC₅₀ < 1 nM) or anti-parasitic activity (>70% suppression), likely due to optimized hydrophobic and electronic interactions .

Pharmacological Potential

• Anticancer applications : Pyrazoles with bulky substituents (e.g., trimethoxyphenyl) inhibit tubulin polymerization (IC₅₀ ~0.06 nM) .
• Anti-parasitic activity : Thienyl-pyrazole hybrids suppress Plasmodium berghei by 70% .

Biological Activity

1,3-Dimethyl-4-(pyrrolidin-3-yloxy)-1H-pyrazole is a heterocyclic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores the compound's pharmacological properties, mechanisms of action, and potential applications based on recent research findings.

Chemical Structure and Properties

1,3-Dimethyl-4-(pyrrolidin-3-yloxy)-1H-pyrazole features a pyrazole ring with a pyrrolidine moiety, contributing to its unique chemical properties. The molecular formula is $C_9H_{15}N_3O$, with a molecular weight of 181.23 g/mol. The presence of both dimethyl and pyrrolidin-3-yloxy groups enhances its biological activity and interaction with various biological targets .

1. Antimicrobial Activity

Research has shown that pyrazole derivatives exhibit significant antimicrobial properties. For instance, studies have highlighted the effectiveness of related pyrazole compounds against various bacterial strains such as Escherichia coli and Staphylococcus aureus. The compound's structural features appear to enhance its ability to inhibit microbial growth .

Compound Name	Activity Type	Tested Strains	MIC (μg/mL)
1,3-Dimethyl-4-(pyrrolidin-3-yloxy)-1H-pyrazole	Antibacterial	E. coli, S. aureus	40
4-Pyrazolyl-Ureas	Antifungal	Candida albicans	250
Pyrazole Derivative X	Antitubercular	Mycobacterium tuberculosis	6.25

2. Anti-inflammatory Activity

The anti-inflammatory potential of 1,3-dimethyl-4-(pyrrolidin-3-yloxy)-1H-pyrazole has been investigated through various in vitro studies. The compound showed promising results in inhibiting pro-inflammatory cytokines such as TNF-α and IL-6 at concentrations comparable to standard anti-inflammatory drugs like dexamethasone .

3. Antitumor Properties

Emerging studies indicate that this compound may possess antitumor activity, particularly through its interaction with specific cellular pathways involved in cancer progression. For example, the inhibition of gelatinases MMP-2 and MMP-9 has been noted as a mechanism through which pyrazole derivatives can exert their anticancer effects .

The mechanisms underlying the biological activities of 1,3-dimethyl-4-(pyrrolidin-3-yloxy)-1H-pyrazole are still being elucidated. Key mechanisms include:

• Interaction with Enzymatic Pathways : The compound may inhibit enzymes linked to inflammatory responses or tumor progression.
• Cytokine Modulation : It appears to modulate the release of pro-inflammatory cytokines, which is crucial for managing inflammation and related diseases.

Case Studies

Several case studies have been conducted to assess the efficacy of 1,3-dimethyl-4-(pyrrolidin-3-yloxy)-1H-pyrazole:

• Antimicrobial Efficacy : A study evaluated the antibacterial effects against clinical isolates of E. coli and S. aureus, demonstrating significant inhibition at low concentrations.
• Inflammation Models : In murine models of inflammation, administration of the compound resulted in reduced edema and lower levels of inflammatory markers compared to control groups .

Q & A

Q. What are the key synthetic strategies for preparing 1,3-dimethyl-4-(pyrrolidin-3-yloxy)-1H-pyrazole?

• Methodological Answer : The synthesis typically involves:

• Condensation reactions : Reacting substituted pyrazole precursors with pyrrolidin-3-ol derivatives under reflux conditions (e.g., using THF or ethanol as solvents) .
• Copper-catalyzed coupling : For introducing the pyrrolidin-3-yloxy group, copper sulfate and ascorbate-mediated click chemistry can optimize regioselectivity .
• Purification : Column chromatography (silica gel, ethyl acetate/hexane gradient) ensures high purity .
• Key Reference : Similar protocols are detailed for pyrazole-triazole hybrids and 4-hydroxy-pyrazole derivatives .

Q. How can researchers confirm the structural identity of this compound?

• Methodological Answer :

• Spectral Analysis :
• ¹H/¹³C NMR : Assign peaks for methyl groups (δ ~2.2–2.5 ppm for CH₃, δ ~50–55 ppm for N-CH₃) and pyrrolidine oxygen linkage (δ ~3.5–4.0 ppm for O-CH) .
• HRMS : Confirm molecular ion ([M+H]⁺) and fragmentation patterns .
• X-ray Crystallography : Resolve crystal packing and bond angles (e.g., pyrazole-pyrrolidine dihedral angles ~85–90°) .

Q. What in vitro assays are suitable for initial biological screening?

• Methodological Answer :

• Antimicrobial Activity : Follow CLSI guidelines for MIC (Minimum Inhibitory Concentration) testing against Gram-positive/negative bacteria .
• Anti-inflammatory Screening : Use COX-1/COX-2 inhibition assays with indomethacin as a control .
• Cytotoxicity : MTT assay on human cell lines (e.g., HEK-293) to assess safety margins .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed for analogs of this compound?

• Methodological Answer :

• Substituent Variation :
• Replace the pyrrolidine group with piperidine or morpholine to study steric effects .
• Introduce electron-withdrawing groups (e.g., -CF₃) at the pyrazole 5-position to modulate electronic properties .
• Pharmacophore Mapping : Use molecular docking (AutoDock Vina) to identify critical interactions with targets like CRF-1 receptors or bacterial enzymes .
• Data Analysis : Apply multivariate regression to correlate logP, polar surface area, and bioactivity .

Q. How can contradictory data in biological activity be resolved?

• Methodological Answer :

• Assay Standardization : Ensure consistent cell lines (e.g., ATCC-certified strains) and solvent controls (DMSO ≤0.1% v/v) .
• Metabolic Stability Testing : Use liver microsomes (human/rat) to assess if conflicting results arise from compound degradation .
• Synergistic Studies : Evaluate combinations with known inhibitors (e.g., β-lactams for antimicrobial synergy) to clarify mechanisms .

Q. What computational methods predict the compound’s electronic properties?

• Methodological Answer :

• DFT Calculations : Optimize geometry at B3LYP/6-31G(d) level to compute HOMO-LUMO gaps and electrostatic potential maps .
• Molecular Dynamics (MD) : Simulate solvation effects (explicit water models) to assess conformational flexibility of the pyrrolidine moiety .

Q. How to optimize synthetic yield for scale-up without compromising purity?

• Methodological Answer :

• Flow Chemistry : Continuous flow reactors reduce side reactions (e.g., overalkylation) and improve reproducibility .
• HPLC Monitoring : Use C18 columns (MeCN/H₂O mobile phase) to track intermediate purity during multi-step syntheses .
• Green Chemistry : Replace toxic solvents (e.g., DCM) with cyclopentyl methyl ether (CPME) for safer scaling .